(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone

• IUPAC Name: [4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrothiophen-2-yl)methanone
• InChI: InChI=1S/C18H18N4O3S2/c1-11-3-4-13-16(12(11)2)19-18(27-13)21-9-7-20(8-10-21)17(23)14-5-6-15(26-14)22(24)25/h3-6H,7-10H2,1-2H3
• InChI Key: WVJMDUNOBDCCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=C(S4)[N+](=O)[O-])C
• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 898351-29-6

Description

(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O3S2 and its molecular weight is 402.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Properties

• Research indicates that derivatives of (4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone exhibit significant antimicrobial and antibacterial activities. For instance, a study found that compounds synthesized using similar structures demonstrated moderate to good antimicrobial efficacy (Mhaske et al., 2014). Another study involving 1,3,4-Oxadiazole N-Mannich Bases, which are structurally related, showed broad-spectrum antibacterial activities, highlighting the potential of these compounds in combating bacterial infections (Al-Wahaibi et al., 2021).

Anti-Cancer and Anti-Proliferative Effects

• Compounds with a similar molecular structure have demonstrated anti-cancer and anti-proliferative effects in scientific studies. For example, certain derivatives showed potent anti-proliferative activity against various cancer cell lines, indicating their potential use in cancer therapy (Al-Wahaibi et al., 2021). Additionally, other studies have identified compounds with similar structures as potential anti-mycobacterial chemotypes, suggesting their use in treating tuberculosis (Pancholia et al., 2016).

Insecticidal Properties

• Some studies have explored the insecticidal potential of related compounds. For example, a study on piperidine thiazole compounds, which share structural similarities, found certain derivatives to be effective against armyworm, suggesting potential applications in pest control (Ding et al., 2019).

Mechanism of Action

Target of action

The compound “(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone” contains a thiazole ring, which is a common structure in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “this compound” would depend on factors such as its solubility, stability, and molecular size. Thiazole derivatives are generally soluble in organic solvents and dyes , which might influence their absorption and distribution.